Cas no 1981-80-2 (2-Propen-1-yl)

• Product Name: 2-Propen-1-yl
• CAS No: 1981-80-2
• MF: C₃H₅
• MW: 41.0718009471893
• CID: 211129
• PubChem ID: 123136
• Update Time: 2025-04-19

2-Propen-1-yl Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-yl
• allyl radical
• 2-Propenyl
• prop-1-en-3-yl
• Allenyl
• 1981-80-2
• CH2CH=CH2
• DTXSID70941638

• Inchi： 1S/C3H5/c1-3-2/h3H,1-2H2
• InChI Key： RMRFFCXPLWYOOY-UHFFFAOYSA-N
• SMILES： C(=C)[CH2] |^1:2|

Computed Properties

• Exact Mass: 42.04698
• Monoisotopic Mass: 41.039125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 4.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 1.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0